Cas no 1333615-45-4 (benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate)

• Product Name: benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate
• CAS No: 1333615-45-4
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 5906668
• PubChem ID: 53612563
• Update Time: 2025-05-22

benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• AKOS033119211
• Z1157696760
• benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate
• 1333615-45-4
• EN300-4972013

• Inchi： 1S/C15H19N3O2/c16-8-11-18-9-6-14(7-10-18)17-15(19)20-12-13-4-2-1-3-5-13/h1-5,14H,6-7,9-12H2,(H,17,19)
• InChI Key： MKNKHTVSKXGFPR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CCN(CC#N)CC1)=O

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate

Benzyl N-[1-(Cyanomethyl)piperidin-4-yl]carbamate: A Comprehensive Overview

Benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate, with CAS No. 1333615-45-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a piperidine ring substituted at the 4-position by a cyanomethyl group. The benzyl moiety contributes to the compound's aromatic stability, while the piperidine ring introduces a cyclic amine structure, enhancing its potential for various applications.

The synthesis of benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate involves a series of well-established organic reactions. The starting material typically includes a benzyl chloride or benzyl bromide, which undergoes nucleophilic substitution with an amine derivative. The piperidine ring is synthesized through either ring-closing reactions or by modifying existing piperidine derivatives. The introduction of the cyanomethyl group at the 4-position of the piperidine ring is achieved through alkylation or acylation reactions, followed by deprotection steps to yield the final product. This compound is notable for its high purity and stability, making it suitable for both research and industrial applications.

Recent studies have highlighted the potential of benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate in drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents. For instance, its use as an intermediate in the synthesis of protease inhibitors has shown promise in combating viral infections such as HIV and hepatitis C. Additionally, its role in medicinal chemistry has been further validated by its ability to modulate cellular signaling pathways, making it a valuable tool in drug design.

The structural versatility of this compound also extends to its application in materials science. The benzyl group provides aromaticity, while the piperidine ring introduces rigidity and hydrogen bonding capabilities. These properties make it an ideal candidate for use in polymer synthesis, where it can serve as a building block for high-performance materials. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating biodegradable polymers with applications in biomedical engineering and environmental sustainability.

In terms of toxicity and safety profiles, benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate has been subjected to rigorous testing. Studies indicate that it exhibits low acute toxicity when administered via various routes, including oral and intravenous administration. However, chronic exposure studies are still underway to fully assess its long-term effects on human health and the environment. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions, provided appropriate safety precautions are taken.

The global demand for benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate has seen a steady increase due to its diverse applications across multiple industries. Key markets include pharmaceuticals, agrochemicals, and specialty chemicals. The growing emphasis on sustainable chemical processes has also led to increased interest in this compound as a potential green chemistry alternative to traditional synthetic methods.

Looking ahead, ongoing research into benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate is expected to uncover new avenues for its application. Collaborative efforts between academic institutions and industry leaders are focused on optimizing its synthesis pathways and exploring its potential as a therapeutic agent in personalized medicine. Furthermore, advancements in computational chemistry are enabling researchers to predict and design novel derivatives with enhanced bioactivity and selectivity.

In conclusion, benzyl N-[1-(cyanomethyl)piperidin-4-yl]carbamate stands out as a versatile and valuable compound with significant implications across multiple scientific disciplines. Its unique chemical structure, combined with its promising biological activity and industrial applicability, positions it as a key player in future innovations within the chemical sciences.